Cas no 699-18-3 (2-(E)-2-Nitroethenylfuran)

• Product Name: 2-(E)-2-Nitroethenylfuran
• CAS No: 699-18-3
• MF: C₆H₅NO₃
• MW: 139.108801603317
• MDL: MFCD00030600
• CID: 39621
• PubChem ID: 24871569
• Update Time: 2025-05-19

2-(E)-2-Nitroethenylfuran Chemical and Physical Properties

Names and Identifiers

• (E)-2-(2-Nitrovinyl)furan
• 1-(2-Furyl)-2-nitroethylene
• 2-(2-nitrovinyl)furan
• 2-[(E)-2-nitroethenyl]furan
• 2-[(E)-2-Nitrovinyl]furan
• (2-furyl)-2-nitroethylene
• 1-(2-furyl)-2-nitroethene
• 1-(furan-2-yl)-2-nitroethylene
• 2-((1E)-2-nitrovinyl)furan
• 2-(2-furyl)-1-nitroethene
• 2-(2-furyl)-1-nitroethylene
• 2-Furylnitroethylene
• Ethylene,1-(2-furyl)-2-nitro
• F2189-0206
• FURAN,2-(2-NITROVINYL)
• DTXSID70878874
• NSC 5650
• AKOS000266007
• 2-[(E)-2-Nitro-1-ethenyl]furan
• 2-[(1E)-2-nitroethenyl]furan
• 1-(alpha-Furyl)-2-nitroethylene
• PS-5115
• WLN: T5OJ B1U1NW
• 1-(2-Furyl)-2-nitroA currencythylen
• (E)-2-(2-nitro-vinyl)furan
• 1-(Fur-2-yl)-2-nitroethene
• CHEMBL390815
• A836698
• SCHEMBL1027246
• NSC-5650
• 2-(2-Nitrovinyl)furan, 98%
• trans-2-(2-nitrovinyl) furan
• (E)-2-(2-Nitroethenyl)furan
• 32782-45-9
• 1-(.alpha.-Furyl)-2-nitroethylene
• BP-11339
• Furan, 2-(2-nitroethenyl)-
• EN300-24645
• E-2-(2-Nitro-vinyl)-furan
• beta-Nitrovinylfuran
• NSC5650
• AI3-18224
• W10751
• Furan, 2-[(E)-2-nitroethenyl]-
• 2-(2-nitroethenyl)furan
• .beta.-Nitrovinylfuran
• 2-(B-nitrovinyl)furan
• MFCD00030600
• 2-(2-Nitroethenyl)furan #
• FURAN, 2-(2-NITROVINYL)-
• AMY23951
• CCRIS 5662
• 699-18-3
• Ethylene, 1-(2-furyl)-2-nitro-
• EN300-725162
• Z199438876
• 2-(Furan-2-yl)nitroethylene
• STK727630
• ALBB-021193
• 838-865-9
• 2-(E)-2-Nitroethenylfuran

• MDL： MFCD00030600
• Inchi： 1S/C6H5NO3/c8-7(9)4-3-6-2-1-5-10-6/h1-5H/b4-3+
• InChI Key： WVUICGOYGDHVBH-ONEGZZNKSA-N
• SMILES： O1C=CC=C1/C=C/[N+](=O)[O-]
• BRN： 119552

Computed Properties

• Exact Mass: 139.02700
• Monoisotopic Mass: 139.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 59A^2

Experimental Properties

• Color/Form: Brown or yellow powder
• Melting Point: 72-75 °C (lit.)
• PSA: 58.96000
• LogP: 2.05020
• Solubility: Not determined

2-(E)-2-Nitroethenylfuran Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S22-S36/37
• RTECS：LU3325000
• Hazardous Material Identification：
• Safety Term：S22;S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(E)-2-Nitroethenylfuran

2-(E)-2-Nitroethenylfuran: A Comprehensive Overview

2-(E)-2-Nitroethenylfuran (CAS No. 699-18-3) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as E-2-nitroethenylfuran, is characterized by its unique structure, which combines a furan ring with a nitro-substituted ethenyl group. The E configuration denotes the trans arrangement of substituents on the double bond, a feature that plays a crucial role in its chemical reactivity and physical properties.

The synthesis of 2-(E)-2-nitroethenylfuran has been extensively studied, with researchers exploring various methodologies to achieve high yields and purity. One notable approach involves the nitration of furan derivatives under controlled conditions, followed by subsequent purification steps. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing reaction times and minimizing byproducts. These developments are particularly relevant for large-scale production, where cost-effectiveness and scalability are paramount.

2-(E)-2-Nitroethenylfuran exhibits intriguing electronic properties due to the conjugation between the nitro group and the furan ring. This conjugation not only influences its UV-Vis absorption characteristics but also enhances its stability under certain reaction conditions. Experimental studies have demonstrated that the compound absorbs strongly in the UV region, making it a potential candidate for applications in optoelectronic materials. Furthermore, its ability to undergo various photochemical reactions opens avenues for its use in light-sensitive systems.

In terms of applications, E-2-nitroethenylfuran has shown promise in the development of advanced materials. For instance, it has been employed as a precursor in the synthesis of conducting polymers, where its nitro group serves as a directing moiety for polymerization. Recent research highlights its role in creating lightweight, flexible materials with enhanced electrical conductivity, which could revolutionize industries such as wearable electronics and energy storage devices.

The biological activity of 2-(E)-2-nitroethenylfuran has also garnered attention, particularly in pharmacological studies. Preclinical experiments suggest that the compound may possess anti-inflammatory properties, attributed to its ability to modulate specific cellular pathways. Additionally, ongoing investigations into its potential as an anticancer agent are yielding promising results, with studies indicating selective cytotoxicity against certain cancer cell lines.

From an environmental perspective, understanding the degradation pathways of E-2-nitroethenylfuran is critical for assessing its ecological impact. Recent studies have identified microbial degradation mechanisms that convert the compound into less harmful byproducts under aerobic conditions. These findings underscore the importance of sustainable practices in handling such chemicals and highlight opportunities for bioremediation strategies.

In conclusion, 2-(E)-2-nitroethenylfuran (CAS No. 699-18-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in cutting-edge research and industrial development.